N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(6-methylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C17H24N6OS/c1-25-17-20-14(22-8-3-2-4-9-22)13-11-19-23(15(13)21-17)10-7-18-16(24)12-5-6-12/h11-12H,2-10H2,1H3,(H,18,24)
• InChI Key: FHVMVINITQBTBL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=NN2CCNC(=O)C3CC3)C(=N1)N4CCCCC4
• Molecular Formula: C17H24N6OS
• Molecular Weight: 360.5 g/mol

Description

N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H24N6OS and its molecular weight is 360.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research on novel pyrazolopyrimidines derivatives has shown significant anticancer activity. For example, the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives demonstrated their potential as anticancer agents against various cancer cell lines due to their cytotoxic properties (Rahmouni et al., 2016). Furthermore, the development of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives highlighted their antiproliferative effect against human cancer cell lines, suggesting potential as anticancer agents (Mallesha et al., 2012).

Anti-inflammatory and Antituberculosis Applications

Pyrazolopyrimidines have also been studied for their anti-inflammatory and antituberculosis activities. The design and synthesis of thiazole-aminopiperidine hybrid analogues provided novel Mycobacterium tuberculosis GyrB inhibitors, demonstrating significant activity against tuberculosis with minimal cytotoxicity (Jeankumar et al., 2013).

Antibacterial Applications

Several novel heterocyclic compounds containing the pyrazolopyrimidine moiety have been synthesized with significant antibacterial activities, indicating their potential in developing new antibacterial agents (Azab et al., 2013; Abu-Melha et al., 2013).

Antiparkinsonian Applications

The exploration of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine has yielded compounds with good analgesic and antiparkinsonian activities, comparable to Valdecoxib® and Benzatropine® (Amr et al., 2008).